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These application notes provide a comprehensive guide to the localization of Cold-inducible
RNA-binding protein (CIRBP) messenger RNA (mRNA) in tissues using in situ hybridization
(ISH). This document includes an overview of CIRBP, detailed experimental protocols for non-
radioactive ISH, and examples of expected expression patterns.

Introduction to CIRBP

Cold-inducible RNA-binding protein (CIRBP) is a stress-responsive protein involved in a
multitude of cellular processes, including mMRNA stabilization, translation, and the regulation of
inflammatory responses.[1][2][3] Its expression is modulated by various stressors such as
hypothermia, hypoxia, and UV radiation.[1][3] CIRBP is ubiquitously expressed in various
tissues, including the brain, testis, liver, and kidneys.[2][4] Intracellularly, CIRBP translocates
from the nucleus to the cytoplasm under stress conditions to stabilize target mMRNAs.[1][2]
Extracellularly, it can act as a damage-associated molecular pattern (DAMP) by activating the
Toll-like receptor 4 (TLR4) signaling pathway, leading to an inflammatory response.[5][6][7][8][9]
[10] Given its diverse roles, understanding the spatial and temporal expression of CIRBP
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MRNA in tissues is crucial for elucidating its function in both normal physiology and disease

states.

Data Presentation: CIRBP mRNA Expression

While specific quantitative data for CIRBP mRNA levels determined by in situ hybridization is
not extensively tabulated in the literature, the following table summarizes findings from various
studies using other quantitative methods like RT-PCR and Northern blot analysis, which can be
correlated with ISH results. Image analysis of ISH signals can provide semi-quantitative data

on a cell-by-cell basis.
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TissuelCell

Condition Method Finding Reference
Type

CIRBP mRNA
levels increase

Mouse Brain Diurnal Rhythm Northern Blot during the day [4]
and decrease at

night.

6-hour sleep
deprivation
caused a

) Sleep )

Mouse Brain o RT-PCR decrease in [11]
Deprivation )

cortical CIRBP
MRNA

expression.

CIRBP mRNA is
) constitutively
Mouse Testis Normal Northern Blot ) [12]
expressed in

germ cells.

Expression of
CIRBP mRNA

Mouse Testis Heat Stress Northern Blot decreased within  [12]
6 hours of heat

stress.

5.6-fold increase

) ) Aneurysm vs. N in CIRBP mRNA
Abdominal Aortic Not Specified o [13]
Normal expression in

Human

Aneurysm Tissue )
aneurysm tissue.

Experimental Protocols: In Situ Hybridization for
CIRBP mRNA

This section provides a detailed protocol for non-radioactive in situ hybridization to detect
CIRBP mRNA in paraffin-embedded tissue sections using a digoxigenin (DIG)-labeled RNA
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probe.

l. Preparation of DIG-Labeled CIRBP RNA Probe

Principle: An antisense RNA probe complementary to the target CIRBP mRNA is synthesized
by in vitro transcription in the presence of DIG-labeled UTP.[14][15][16][17][18]

Materials:

o CIRBP cDNA clone in a transcription vector (with T7, T3, or SP6 promoter)
» Restriction enzyme to linearize the plasmid downstream of the insert
e Proteinase K

e Phenol:Chloroform:Isoamyl Alcohol (25:24:1)

« Ethanol

e 3 M Sodium Acetate

» RNase-free water

e In vitro transcription kit (e.g., T7 RNA polymerase)

e DIG RNA Labeling Mix (containing DIG-11-UTP)

e RNase inhibitor

e DNase | (RNase-free)

Procedure:

o Template Linearization:

1. Linearize 10-20 ug of the plasmid containing the CIRBP cDNA insert by digesting with an
appropriate restriction enzyme for 2-3 hours at 37°C.

2. Confirm complete linearization by running a small aliquot on an agarose gel.
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3. Purify the linearized DNA by proteinase K digestion, followed by phenol:chloroform
extraction and ethanol precipitation.

4. Resuspend the DNA pellet in RNase-free water.

In Vitro Transcription:

1. Set up the in vitro transcription reaction in a sterile, RNase-free tube. A typical 20 pl
reaction includes:

» Linearized CIRBP DNA template (1 ug)
» 10x Transcription Buffer (2 pl)
» DIG RNA Labeling Mix (2 ul)
» RNase Inhibitor (1 pl)
» T7 RNA Polymerase (or appropriate polymerase) (2 ul)
= RNase-free water to 20 pl
2. Incubate the reaction at 37°C for 2 hours.

3. To remove the DNA template, add 1 pl of RNase-free DNase | and incubate at 37°C for 15
minutes.

4. Stop the reaction by adding 2 ul of 0.2 M EDTA (pH 8.0).
Probe Purification:

1. Precipitate the DIG-labeled RNA probe by adding 2.5 pl of 4 M LiCl and 75 pl of pre-chilled
100% ethanol.

2. Incubate at -20°C for at least 30 minutes.
3. Centrifuge at 12,000 x g for 15 minutes at 4°C.

4. Wash the pellet with 70% ethanol and air dry.
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5. Resuspend the probe in 50 pl of RNase-free water.

6. Verify the integrity and yield of the probe by running an aliquot on a denaturing agarose
gel.

Il. In Situ Hybridization on Paraffin-Embedded Sections

Principle: The DIG-labeled CIRBP antisense RNA probe is hybridized to the target mMRNA
within the tissue sections. The hybridized probe is then detected using an anti-DIG antibody
conjugated to an enzyme (e.g., alkaline phosphatase), which catalyzes a colorimetric reaction.
[19][20][21][22][23]

Materials:

Paraffin-embedded tissue sections on coated slides

e Xylene

» Ethanol series (100%, 95%, 70%)

o DEPC-treated water

e Phosphate-buffered saline (PBS)

» Proteinase K

e 4% Paraformaldehyde (PFA) in PBS

o Prehybridization buffer (50% formamide, 5x SSC, 50 pug/ml yeast tRNA, 1% SDS)

» Hybridization buffer (Prehybridization buffer with 10% dextran sulfate and the DIG-labeled
probe)

 Stringent wash solutions (e.g., 50% formamide in 2x SSC)
» Blocking solution (e.g., 2% sheep serum in MABT)

« Anti-Digoxigenin-AP (alkaline phosphatase) antibody
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o NBT/BCIP developing solution
» Nuclear Fast Red (for counterstaining)
e Mounting medium
Procedure:
» Deparaffinization and Rehydration:
1. Immerse slides in xylene (2 x 5 minutes).

2. Rehydrate through a graded ethanol series: 100% (2 x 3 minutes), 95% (1 minute), 70%
(1 minute).

3. Rinse in DEPC-treated water (2 x 2 minutes).

Permeabilization:

1. Incubate slides in Proteinase K solution (10-20 pg/ml in PBS) at 37°C for 10-30 minutes
(optimize for tissue type).

2. Stop the reaction by washing with PBS.

Post-fixation:

1. Fix the sections in 4% PFA in PBS for 10 minutes at room temperature.

2. Wash with PBS (2 x 5 minutes).

Prehybridization:

1. Cover the sections with prehybridization buffer and incubate at 55-65°C for 1-2 hours in a
humidified chamber.

Hybridization:

1. Remove the prehybridization buffer.
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2. Add hybridization buffer containing the DIG-labeled CIRBP probe (diluted 1:100 to
1:1000).

3. Cover with a coverslip and incubate overnight at 55-65°C in a humidified chamber.

Post-Hybridization Washes:

1. Remove coverslips and wash the slides in 2x SSC at room temperature to remove excess
probe.

2. Perform stringent washes in 50% formamide/2x SSC at the hybridization temperature (2 x
30 minutes).

3. Wash in MABT (Maleic acid buffer with Tween-20).
Immunodetection:

1. Block non-specific binding by incubating in blocking solution for 1 hour at room
temperature.

2. Incubate with anti-DIG-AP antibody (diluted in blocking solution) overnight at 4°C.
3. Wash with MABT (3 x 10 minutes).
Color Development:

1. Equilibrate the slides in detection buffer (e.g., NTMT: 100 mM NacCl, 100 mM Tris-HCI pH
9.5, 50 mM MgClI2, 0.1% Tween-20).

2. Incubate in NBT/BCIP solution in the dark until the desired color intensity is reached (can
take from hours to overnight).

3. Stop the reaction by washing with PBS.
Counterstaining and Mounting:

1. Counterstain with Nuclear Fast Red for 1-5 minutes.
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2. Dehydrate through an ethanol series, clear in xylene, and mount with a permanent
mounting medium.

Visualization of Signaling Pathways
Intracellular CIRBP Signaling

Intracellular CIRBP primarily functions in the nucleus and cytoplasm to regulate gene
expression post-transcriptionally. Under stress conditions, it can translocate to the cytoplasm
and associate with stress granules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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